Cas no 97188-23-3 (1H-Pyrrole, 3-ethyl-1-(phenylsulfonyl)-)

• Product Name: 1H-Pyrrole, 3-ethyl-1-(phenylsulfonyl)-
• CAS No: 97188-23-3
• MF: C₁₂H₁₃NO₂S
• MW: 235.30212187767
• CID: 751156
• PubChem ID: 13442882
• Update Time: 2025-04-19

1H-Pyrrole, 3-ethyl-1-(phenylsulfonyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole, 3-ethyl-1-(phenylsulfonyl)-
• 1-(benzenesulfonyl)-3-ethylpyrrole
• DTXSID60540977
• 3-Ethyl-1-(phenylsulfonyl)-1H-pyrrole
• SCHEMBL10467679
• 1-(Benzenesulfonyl)-3-ethyl-1H-pyrrole
• 97188-23-3

• Inchi： 1S/C12H13NO2S/c1-2-11-8-9-13(10-11)16(14,15)12-6-4-3-5-7-12/h3-10H,2H2,1H3
• InChI Key： KOPAUENYKMEFPL-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(N1C=CC(CC)=C1)(=O)=O

Computed Properties

• Exact Mass: 235.06669983g/mol
• Monoisotopic Mass: 235.06669983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 47.4Ų